Cas no 1369166-33-5 ({spiro2.4heptan-4-yl}methanamine)

• Product Name: {spiro2.4heptan-4-yl}methanamine
• CAS No: 1369166-33-5
• MF: C₈H₁₅N
• MW: 125.211402177811
• MDL: MFCD22071490
• CID: 5208658
• PubChem ID: 82418841
• Update Time: 2025-05-19

{spiro2.4heptan-4-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• Spiro[2.4]heptan-4-ylmethanamine
• {spiro2.4heptan-4-yl}methanamine

• MDL： MFCD22071490
• Inchi： 1S/C8H15N/c9-6-7-2-1-3-8(7)4-5-8/h7H,1-6,9H2
• InChI Key： XOVRPPMULXURNU-UHFFFAOYSA-N
• SMILES： C1C2(CCCC2CN)C1

Additional information on {spiro2.4heptan-4-yl}methanamine

Chemical Profile of Spiro2.4heptan-4-yl)methanamine (CAS No: 1369166-33-5

Spiro2.4heptan-4-yl)methanamine, identified by its CAS number 1369166-33-5, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This spirocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The spirocyclic core, consisting of two fused rings connected by a single atom, imparts distinct steric and electronic characteristics that make this molecule a valuable scaffold for drug development.

The molecular structure of spiro2.4heptan-4-yl)methanamine features a seven-membered spirocyclic system linked to an amine functional group. This configuration allows for diverse interactions with biological targets, making it a promising candidate for further exploration in pharmacological studies. The compound's ability to adopt multiple conformations and engage in hydrogen bonding further enhances its versatility as a chemical entity.

In recent years, there has been growing interest in spirocyclic compounds due to their potential to exhibit enhanced binding affinity and selectivity towards biological receptors. Studies have demonstrated that the spirocyclic motif can improve drug-like properties such as solubility, metabolic stability, and membrane permeability. These attributes are crucial for the development of novel therapeutic agents with improved efficacy and reduced side effects.

One of the most compelling aspects of spiro2.4heptan-4-yl)methanamine is its structural flexibility, which allows for modifications at various positions on the molecule. This flexibility enables chemists to tailor the compound's properties to specific biological targets, making it a versatile tool for medicinal chemists. Researchers have explored derivatives of this compound to investigate their interactions with enzymes and receptors involved in various disease pathways.

Recent advancements in computational chemistry have facilitated the design of novel analogs of spiro2.4heptan-4-yl)methanamine using molecular modeling techniques. These studies have revealed insights into the compound's binding modes and provided guidance for optimizing its pharmacological activity. By leveraging computational methods, scientists can accelerate the discovery process and identify promising candidates for further experimental validation.

The synthesis of spiro2.4heptan-4-yl)methanamine presents unique challenges due to its complex spirocyclic structure. However, recent developments in synthetic methodologies have made it more feasible to access this class of compounds. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled the construction of spirocycles with high precision and yield. These advancements have opened new avenues for exploring the chemical space of spirocyclic amines.

Biological activity studies on spiro2.4heptan-4-yl)methanamine have shown promising results in several therapeutic areas. For instance, preliminary investigations suggest that derivatives of this compound may exhibit inhibitory effects on enzymes implicated in inflammation and cancer progression. These findings underscore the potential of spirocyclic amines as lead compounds for drug discovery programs targeting chronic diseases.

The pharmacokinetic profile of spiro2.4heptan-4-yl)methanamine is another area of active research. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preclinical studies have begun to elucidate these parameters, providing valuable insights into the compound's behavior in vivo. These studies are critical for guiding further development efforts and ensuring that spiro2.4heptan-4-yl)methanamine derivatives are suitable for clinical translation.

The future direction of research on spiro2.4heptan-4-yl)methanamine is likely to focus on expanding its chemical diversity and exploring new biological applications. By incorporating functional groups that enhance specific interactions with biological targets, researchers can develop novel analogs with improved therapeutic profiles. Additionally, investigating the compound's role in emerging fields such as regenerative medicine and neurodegenerative diseases may uncover new opportunities for medical intervention.

In conclusion, spiro2.4heptan-4-yl)methanamine (CAS No: 1369166-33-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, position it as a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs.